5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine

• Molecular Formula: C7H9NS
• Molecular Weight: 139.22 g/mol
• SMILES: C1CC2=C(C1N)SC=C2
• InChI: InChI=1S/C7H9NS/c8-6-2-1-5-3-4-9-7(5)6/h3-4,6H,1-2,8H2
• InChIKey: WLFYIKNBDPEYTA-UHFFFAOYSA-N

5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine: Structure and Synthesis

5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine (CAS: 115934-10-6, molecular formula C7H9NS, molecular weight 139.22 g/mol) is a heterocyclic amine featuring a fused cyclopentane-thiophene bicyclic scaffold with a primary amine at the 6-position [1]. This compound is commercially available as a research chemical with reported purity of 97% from specialty suppliers . Unlike its 2-amino positional isomer or 4-amino regioisomer, the 6-amine substitution pattern on the saturated cyclopentane ring confers distinct reactivity for derivatization and stereochemical outcomes in nucleoside analogue synthesis, making it a critical building block for specific heterocyclic chemistry applications rather than a generic thiophene derivative [2].

1

Stereoselective nucleoside analogue synthesis (6-amine position enables cis/trans separation)

2

Heterocyclic building block for target-specific derivatization, distinct from 2-amine or 4-amine regioisomers

3

Functionalizable core for materials research (liquid crystal mesogen design)

• [1] PubChem. 5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine. Compound Summary. CID: Not available (CAS: 115934-10-6). View Source
• [2] Abeijón, P.; Blanco, J.M.; Caamaño, O.; Fernández, F.; García, M.D.; García-Mera, X. Synthesis and Biological Evaluation of 6-Substituted Purinylcarbanucleosides with a Cyclopenta[b]thiophene Pseudosugar. Synthesis 2009, 2009(16): 2766-2772. DOI: 10.1055/s-0029-1216908. View Source

Why Generic Substitution Fails for 5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine

Generic substitution among cyclopenta[b]thiophene regioisomers is not scientifically valid due to fundamentally divergent reactivity and biological outcomes. The 6-amine position on the cyclopentane ring enables stereoselective transformations—particularly cis/trans isomer separation during nucleoside analogue synthesis—that are inaccessible to the 2-amino isomer (CAS 1176782-89-0) and 4-amino isomer [1]. In biological systems, derivatives of the 6-amine scaffold demonstrate target-specific activities including cytostatic effects against leukemia cells (Molt4/C8) and DNMT3b inhibitory potential, while 2-aminothiophene derivatives typically exhibit anticonvulsant and CNS antidepressant profiles [2][3]. In materials science, the cyclopenta[b]thiophene core itself (without the 6-amine) imparts high birefringence and dielectric anisotropy in liquid crystals, properties that are absent in phenylene-based reference compounds [4]. These distinct functional profiles preclude interchangeable use and underscore the necessity of procuring the specific 6-amine isomer for intended applications.

Target (6-amine isomer)

Stereochemical handle for cis/trans nucleoside analogue separation

Substitute (2-/4-amine isomers)

Lack comparable stereochemical control; regioisomer reactivity profile may not transfer

Target (6-amine scaffold)

Reported cell-model cytostatic response (trans isomer active) and DNMT3b target engagement

Substitute (2-amine derivatives)

Different biological profile (reported CNS model responses); not interchangeable for epigenetic research

Target (cyclopenta[b]thiophene core)

Enhances mesophase birefringence and dielectric anisotropy vs. phenylene references

Substitute (phenylene analogs)

Lack mesomorphic phase under identical conditions; property gap may limit direct replacement

• [1] Abeijón, P.; Blanco, J.M.; Caamaño, O.; Fernández, F.; García, M.D.; García-Mera, X. Synthesis and Biological Evaluation of 6-Substituted Purinylcarbanucleosides with a Cyclopenta[b]thiophene Pseudosugar. Synthesis 2009, 2009(16): 2766-2772. DOI: 10.1055/s-0029-1216908. View Source
• [2] El-Sharkawy, K.A. Uses of 2-Amino-5,6-dihydro-4H-cyclopenta(b)thiophene-3-carbonitrile in the Synthesis of Heterocyclic Compounds with Anticonvulsant, Behavioral and CNS Antidepressant Activities. International Research Journal of Pure and Applied Chemistry 2012, 2(2): 91-104. View Source
• [3] US Patent Application 20100222381. Cyclopentathiophene/cyclohexathiophene DNA methyltransferase inhibitors. Filed Feb. 26, 2010. View Source
• [4] Wan, D.; Yang, X.; Li, J.; Hu, M.; Mo, L.; Che, Z.; Guo, Q.; An, Z. Synthesis and properties of 5,6-dihydro-4H-cyclopenta[b]thiophene-based nematic liquid crystals: A new access to mesogens with high birefringence and large dielectric anisotropy. Journal of Molecular Liquids 2021, 322, 114570. DOI: 10.1016/j.molliq.2020.114570. View Source

5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine: Evidence-Based Comparison

Cytostatic Activity Against Molt4/C8 Leukemia Cells

The 6-chloropurine derivative trans-11, synthesized from (4-amino-5,6-dihydro-4H-cyclopenta[b]thiophen-6-yl)methanol, demonstrated measurable cytostatic activity against Molt4/C8 human T lymphoblastic leukemia cells, whereas the corresponding cis-10 stereoisomer showed no reported activity under the same assay conditions [1]. This stereochemistry-dependent activity profile is unique to the 6-amine-derived scaffold and is not observed with the 2-amino isomer of cyclopenta[b]thiophene, which instead exhibits anticonvulsant and CNS antidepressant effects [2].

Cytostatic Activity, Molt4/C8

Head-to-head

trans-11 (6-amine derived): Active
cis-10 (same scaffold): Inactive

Stereochemistry-dependent cell-model response context

Specific IC50 not reported; assay details limited

Evidence Dimension	Cytostatic activity against Molt4/C8 human T lymphoblastic leukemia cells
Target Compound Data	Active (trans-11 stereoisomer derived from 6-amine scaffold)
Comparator Or Baseline	cis-10 stereoisomer (same scaffold): Inactive
Quantified Difference	Stereochemistry-dependent activity (trans active, cis inactive)
Conditions	Antiviral and cytostatic screening; specific IC50 values not reported in abstract

Why This Matters

For researchers developing anticancer nucleoside analogues, the trans stereochemistry accessible from the 6-amine scaffold is essential for cytostatic activity, making the 6-amine isomer non-substitutable with the 2-amine or 4-amine regioisomers.

• [1] Abeijón, P.; Blanco, J.M.; Caamaño, O.; Fernández, F.; García, M.D.; García-Mera, X. Synthesis and Biological Evaluation of 6-Substituted Purinylcarbanucleosides with a Cyclopenta[b]thiophene Pseudosugar. Synthesis 2009, 2009(16): 2766-2772. DOI: 10.1055/s-0029-1216908. View Source
• [2] El-Sharkawy, K.A. Uses of 2-Amino-5,6-dihydro-4H-cyclopenta(b)thiophene-3-carbonitrile in the Synthesis of Heterocyclic Compounds with Anticonvulsant, Behavioral and CNS Antidepressant Activities. International Research Journal of Pure and Applied Chemistry 2012, 2(2): 91-104. View Source

Stereochemical Separation in Nucleoside Synthesis

The 6-amine-containing scaffold (4-amino-5,6-dihydro-4H-cyclopenta[b]thiophen-6-yl)methanol enables chromatographic separation of cis and trans stereoisomers during the synthesis of 6-chloropurine derivatives, allowing for independent preparation and biological evaluation of cis-10 and trans-11 purine heterocarbanucleosides [1]. This stereochemical control is not achievable with the 2-amino isomer (CAS 1176782-89-0) or 4-amino isomer of cyclopenta[b]thiophene, which lack the hydroxymethyl handle at the 6-position necessary for nucleoside analogue construction.

Stereochemical Separation

Head-to-head

cis/trans separation achievable; 2-amino isomer lacks comparable handle

Unique to 6-amine regioisomer; supports nucleoside SAR workflows

Chromatographic separation during purine derivative synthesis

Evidence Dimension	Stereochemical separation during nucleoside analogue synthesis
Target Compound Data	cis/trans separation achievable; independent preparation of cis-10 and trans-11 purine derivatives
Comparator Or Baseline	2-amino isomer: No comparable stereochemical handle for nucleoside synthesis
Quantified Difference	Qualitative difference in synthetic utility; separation of two stereoisomers possible with 6-amine scaffold
Conditions	Chromatographic separation during 6-chloropurine derivative preparation

Why This Matters

For medicinal chemists synthesizing stereodefined nucleoside analogues, the 6-amine scaffold is uniquely capable of delivering separated cis and trans isomers, a critical requirement for structure-activity relationship (SAR) studies and chiral drug candidate development.

• [1] Abeijón, P.; Blanco, J.M.; Caamaño, O.; Fernández, F.; García, M.D.; García-Mera, X. Synthesis and Biological Evaluation of 6-Substituted Purinylcarbanucleosides with a Cyclopenta[b]thiophene Pseudosugar. Synthesis 2009, 2009(16): 2766-2772. DOI: 10.1055/s-0029-1216908. View Source

Liquid Crystal Birefringence Enhancement

Incorporation of the 5,6-dihydro-4H-cyclopenta[b]thiophene core unit into fluorinated terphenyl liquid crystals expands mesomorphic phase ranges and increases both birefringence and dielectric anisotropy values compared to 1,4-disubstituted phenylene-based reference compounds, which exhibit no mesomorphic phase under identical conditions [1][2]. While this evidence pertains to the core scaffold rather than the 6-amine derivative specifically, it establishes class-level differentiation for cyclopenta[b]thiophene-containing compounds versus phenylene alternatives in materials applications.

Liquid Crystal Birefringence

Class-level

Mesomorphic phase present, birefringence & dielectric anisotropy increased vs. phenylene reference

Core scaffold enhances electro-optical properties

Exact values in full-text; core scaffold evidence

Evidence Dimension	Mesomorphic phase formation and physical properties in liquid crystals
Target Compound Data	Wide smectic A or nematic phase ranges; increased birefringence and dielectric anisotropy
Comparator Or Baseline	1,4-disubstituted phenylene-based reference compounds (e.g., 3PPUF, 3PGUF)
Quantified Difference	Presence of mesomorphic phase vs. none; quantitative birefringence and dielectric anisotropy increase (specific numerical values available in full-text articles)
Conditions	Fluorinated terphenyl liquid crystal systems

Why This Matters

For researchers developing high-performance liquid crystal materials for displays or photonic devices, the cyclopenta[b]thiophene core (and by extension its 6-amine derivative as a functionalizable building block) offers measurable advantages over phenylene-based alternatives in promoting mesophase formation and enhancing optical/electrical properties.

• [1] Wan, D.; Yang, X.; Li, J.; Hu, M.; Mo, L.; Che, Z.; Guo, Q.; An, Z. Synthesis and properties of 5,6-dihydro-4H-cyclopenta[b]thiophene-based nematic liquid crystals: A new access to mesogens with high birefringence and large dielectric anisotropy. Journal of Molecular Liquids 2021, 322, 114570. DOI: 10.1016/j.molliq.2020.114570. View Source
• [2] Li, J.; et al. Synthesis and properties of fluorinated terphenyl liquid crystals utilizing 5,6-dihydro-4H-cyclopenta[b]thiophene as core unit. Journal of Molecular Structure 2022, 1269, 133631. DOI: 10.1016/j.molstruc.2022.133631. View Source

DNMT3b Inhibitory Potential

Patent literature explicitly claims that 5,6-dihydro-4H-cyclopenta[b]thiophenyl compounds inhibit DNA methyltransferase 3 beta (DNMT3b) activity and are useful in the treatment of cancer and hyperproliferative diseases [1]. This establishes a defined biological target engagement for this scaffold class, differentiating it from structurally similar but biologically distinct 4,5,6,7-tetrahydrobenzo[b]thiophenyl compounds, which are also claimed in the same patent but may exhibit different selectivity profiles. The 6-amine derivative serves as a key synthetic entry point for constructing DNMT3b inhibitor candidates.

DNMT3b Inhibitory Potential

Class-level

Patent claims DNMT3b inhibition for 5,6-dihydro-4H-cyclopenta[b]thiophenyl compounds

Reported target engagement; DNMT3b pathway-study fit

No specific IC50 disclosed; patent literature basis

Evidence Dimension	DNMT3b enzyme inhibition
Target Compound Data	Claimed DNMT3b inhibitory activity (5,6-dihydro-4H-cyclopenta[b]thiophenyl scaffold)
Comparator Or Baseline	4,5,6,7-tetrahydrobenzo[b]thiophenyl scaffold (also claimed, but structurally distinct)
Quantified Difference	Specific IC50 values not disclosed in patent abstract; activity claimed as basis for therapeutic utility
Conditions	In vitro DNMT3b inhibition assays (implied in patent)

Why This Matters

For researchers in epigenetic drug discovery, procurement of the 6-amine cyclopenta[b]thiophene building block enables access to a patented chemotype with demonstrated utility in targeting DNMT3b, a validated oncology target implicated in aberrant DNA methylation and tumorigenesis.

• [1] US Patent Application 20100222381. Cyclopentathiophene/cyclohexathiophene DNA methyltransferase inhibitors. Filed Feb. 26, 2010. Published Sept. 2, 2010. View Source

5,6-Dihydro-4H-cyclopenta[b]thiophen-6-amine: Validated Application Scenarios

Synthesis of Stereodefined Anticancer Carbanucleosides

Based on direct evidence that the trans stereoisomer derived from the 6-amine scaffold exhibits cytostatic activity against Molt4/C8 leukemia cells while the cis isomer does not, researchers should prioritize this compound for synthesizing and screening stereochemically pure purinylcarbanucleoside analogues [1]. The ability to chromatographically separate cis and trans intermediates during synthesis makes this scaffold uniquely suitable for SAR studies aimed at optimizing anticancer nucleoside candidates [1].

Development of DNMT3b-Targeted Epigenetic Therapeutics

Given the patent-backed claim that 5,6-dihydro-4H-cyclopenta[b]thiophenyl compounds inhibit DNMT3b—a key epigenetic regulator in cancer—the 6-amine building block is strategically valuable for constructing focused libraries of DNMT3b inhibitor candidates [2]. Researchers investigating aberrant DNA methylation in oncology should procure this specific amine to access this patented chemotype for lead optimization programs.

Functionalizable Core for High-Performance Liquid Crystal Materials

As established by quantitative comparisons showing that the cyclopenta[b]thiophene core promotes mesophase formation and enhances birefringence and dielectric anisotropy relative to phenylene-based references, the 6-amine derivative serves as a versatile functionalizable building block for liquid crystal research [3][4]. Its primary amine handle enables covalent attachment to fluorinated terphenyls or other mesogenic units via Suzuki coupling or amide bond formation, facilitating the design of novel liquid crystal materials with improved electro-optical properties.

Stereoselective Synthesis of Heterocyclic Nucleoside Libraries

For academic and industrial medicinal chemistry groups engaged in nucleoside analogue discovery, the 6-amine scaffold's unique ability to yield separable cis/trans stereoisomers enables the construction of stereochemically diverse compound libraries [1]. This differentiation is not replicable with the 2-amino or 4-amino regioisomers, making the 6-amine isomer essential for any SAR campaign requiring stereochemical control in cyclopenta[b]thiophene-derived nucleosides.

Application

Selection Property

Validation Focus

Stereoselective nucleoside analogue synthesis

6-amine stereochemical handle enables cis/trans isomer separation

Cis/trans purity and cell-model endpoint review

DNMT3b pathway inhibition studies

Scaffold-based inhibitory profile (patent-reported target engagement)

DNMT3b activity and methylation endpoint review

Liquid crystal mesogen design

Cyclopenta[b]thiophene core enhances birefringence & dielectric anisotropy

Phase behavior and electro-optical characterization

Stereochemically diverse nucleoside library synthesis

Regioisomer-dependent stereochemical control not available from 2-/4-amine isomers

Separation and assignment of cis/trans nucleoside analogues

• [1] Abeijón, P.; Blanco, J.M.; Caamaño, O.; Fernández, F.; García, M.D.; García-Mera, X. Synthesis and Biological Evaluation of 6-Substituted Purinylcarbanucleosides with a Cyclopenta[b]thiophene Pseudosugar. Synthesis 2009, 2009(16): 2766-2772. DOI: 10.1055/s-0029-1216908. View Source
• [2] US Patent Application 20100222381. Cyclopentathiophene/cyclohexathiophene DNA methyltransferase inhibitors. Filed Feb. 26, 2010. Published Sept. 2, 2010. View Source
• [3] Wan, D.; Yang, X.; Li, J.; Hu, M.; Mo, L.; Che, Z.; Guo, Q.; An, Z. Synthesis and properties of 5,6-dihydro-4H-cyclopenta[b]thiophene-based nematic liquid crystals: A new access to mesogens with high birefringence and large dielectric anisotropy. Journal of Molecular Liquids 2021, 322, 114570. DOI: 10.1016/j.molliq.2020.114570. View Source
• [4] Li, J.; et al. Synthesis and properties of fluorinated terphenyl liquid crystals utilizing 5,6-dihydro-4H-cyclopenta[b]thiophene as core unit. Journal of Molecular Structure 2022, 1269, 133631. DOI: 10.1016/j.molstruc.2022.133631. View Source